Cas no 1544945-16-5 (2-(Aminomethyl)-4-(3-bromophenyl)butan-1-ol)

• Product Name: 2-(Aminomethyl)-4-(3-bromophenyl)butan-1-ol
• CAS No: 1544945-16-5
• Molecular Formula: C₁₁H₁₆BrNO
• Molecular Weight: 258.154842376709
• CID: 5779381
• PubChem ID: 83923990

2-(Aminomethyl)-4-(3-bromophenyl)butan-1-ol Properties

Names and Identifiers

• 1544945-16-5
• 2-(aminomethyl)-4-(3-bromophenyl)butan-1-ol
• EN300-1939289

• InChIKey： HRTOYYURQNMEAR-UHFFFAOYSA-N
• Inchi： 1S/C11H16BrNO/c12-11-3-1-2-9(6-11)4-5-10(7-13)8-14/h1-3,6,10,14H,4-5,7-8,13H2
• SMILES： BrC1=CC=CC(=C1)CCC(CO)CN

Computed Properties

• Exact Mass: 257.04153g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 257.04153g/mol
• Heavy Atom Count: 14
• Complexity: 154
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines